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Compound Name: Sodium squarate

Cat. No.: B1253195 Get Quote

For Immediate Release

A comprehensive guide offering an in-depth analysis of the crystal structure of sodium
squarate, tailored for researchers, scientists, and professionals in drug development. This

document provides a detailed overview of the crystallographic data for sodium squarate
trihydrate, outlines experimental protocols for its characterization, and presents a visual

workflow for structural determination.

Due to the limited availability of public crystallographic data for anhydrous sodium squarate,

this guide focuses on the well-characterized sodium squarate trihydrate (Na₂C₄O₄·3H₂O). The

structural insights provided herein are crucial for understanding the physicochemical properties

of this compound, which is of interest in coordination chemistry and materials science.

Crystallographic Data of Sodium Squarate
Trihydrate
The crystal structure of sodium squarate trihydrate has been determined by single-crystal X-

ray diffraction. The key crystallographic parameters are summarized in the table below. This

data provides a foundational understanding of the three-dimensional arrangement of atoms

and molecules within the crystal lattice.
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Parameter Value

Chemical Formula Na₂C₄O₄·3H₂O

Crystal System Monoclinic

Space Group C2/c

Unit Cell Dimensions

a 11.358(2) Å

b 3.553(1) Å

c 18.234(3) Å

α 90°

β 107.13(2)°

γ 90°

Unit Cell Volume 702.9(3) Å³

Formula Units per Unit Cell (Z) 4

Calculated Density 2.00 g/cm³

Structural Insights
The crystal structure of sodium squarate trihydrate reveals a complex and interesting

arrangement. The squarate anions form ribbons linked by hydrogen bonds, creating a layered

structure.[1] These ribbons are stacked along the b-axis. Sodium cations are located between

these layers, where they are octahedrally coordinated by oxygen atoms from both the squarate

anions and the water molecules.[1] This coordination plays a critical role in stabilizing the

overall crystal structure.

Experimental Protocols
The determination of the crystal structure of sodium squarate trihydrate involves a series of

well-defined experimental procedures.
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Synthesis and Crystallization
Single crystals of sodium squarate trihydrate suitable for X-ray diffraction can be prepared by

the neutralization of squaric acid with sodium hydroxide in an aqueous solution.[1][2] The

chemical equation for this reaction is:

H₂C₄O₄ + 2NaOH → Na₂C₄O₄ + 2H₂O[1]

Slow evaporation of the resulting solution at room temperature typically yields crystals of the

trihydrate.[1]

Single-Crystal X-ray Diffraction (SC-XRD)
The following is a generalized protocol for the determination of the crystal structure using

single-crystal X-ray diffraction:

Crystal Mounting: A suitable single crystal is selected and mounted on a goniometer head.

Data Collection: The crystal is placed in an X-ray diffractometer. A monochromatic X-ray

beam is directed at the crystal, and the diffraction pattern is recorded as the crystal is

rotated. Data is typically collected at a controlled temperature to minimize thermal vibrations.

Data Reduction: The raw diffraction data is processed to correct for experimental factors

such as background noise, Lorentz and polarization effects, and absorption. This process

yields a set of indexed reflections with their corresponding intensities.

Structure Solution: The positions of the atoms in the unit cell are determined from the

diffraction data. This can be achieved using direct methods or Patterson methods.

Structure Refinement: The initial atomic model is refined by a least-squares method to obtain

the best possible fit between the observed and calculated diffraction intensities. This process

yields precise atomic coordinates, bond lengths, and bond angles.

Experimental Workflow
The logical flow of the experimental process for determining the crystal structure is visualized in

the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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